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Compound of Interest

Compound Name:
2,4,6-trimethyl-N-

phenylbenzamide

Cat. No.: B5086664 Get Quote

Foreword
This technical guide provides a comprehensive overview of N-(2,4,6-

trimethylphenyl)benzamide, a substituted aromatic amide. Due to the limited availability of

specific data for 2,4,6-trimethyl-N-phenylbenzamide, this document focuses on its structural

isomer, N-(2,4,6-trimethylphenyl)benzamide (CAS No. 4476-12-4), for which more information

is accessible. This guide is intended for researchers, scientists, and professionals in the field of

drug development and organic chemistry, offering detailed information on its chemical

properties, a plausible synthesis protocol, and relevant workflow diagrams.

Chemical Identity and Properties
N-(2,4,6-trimethylphenyl)benzamide, also known as N-mesitylbenzamide, is an organic

compound characterized by a benzoyl group attached to the nitrogen atom of a 2,4,6-

trimethylaniline (mesitylamine) moiety.

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of N-(2,4,6-

trimethylphenyl)benzamide.[1][2] It is important to note that these are computationally derived

and may differ from experimentally determined values.
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Property Value Source

CAS Number 4476-12-4 PubChem[1][2]

Molecular Formula C₁₆H₁₇NO PubChem[1][2]

Molecular Weight 239.31 g/mol PubChem[1][2]

IUPAC Name
N-(2,4,6-

trimethylphenyl)benzamide
PubChem[1][2]

XLogP3-AA (LogP) 3.9 PubChem[1][2]

Hydrogen Bond Donor Count 1 PubChem[1][2]

Hydrogen Bond Acceptor

Count
1 PubChem[1][2]

Rotatable Bond Count 2 PubChem[1][2]

Exact Mass 239.131014166 g/mol PubChem[1][2]

Topological Polar Surface Area 29.1 Å² PubChem[1][2]

Synthesis of N-(2,4,6-trimethylphenyl)benzamide
The synthesis of N-(2,4,6-trimethylphenyl)benzamide can be effectively achieved via the

Schotten-Baumann reaction.[3][4][5][6][7] This method involves the acylation of an amine with

an acyl chloride in the presence of a base.[3][4][5][6][7]

Experimental Protocol: Schotten-Baumann Reaction
This protocol describes a plausible method for the synthesis of N-(2,4,6-

trimethylphenyl)benzamide from 2,4,6-trimethylaniline and benzoyl chloride.

Materials:

2,4,6-Trimethylaniline (mesitylamine)

Benzoyl chloride

10% aqueous sodium hydroxide (NaOH) solution
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Dichloromethane (CH₂Cl₂) or diethyl ether

Distilled water

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethanol (for recrystallization)

Procedure:

Dissolution of Amine: In a suitable reaction flask, dissolve 2,4,6-trimethylaniline in a suitable

organic solvent such as dichloromethane or diethyl ether.

Addition of Base: To the solution, add an excess of 10% aqueous sodium hydroxide solution.

The reaction is typically carried out in a two-phase system.[4]

Addition of Acyl Chloride: While vigorously stirring the biphasic mixture, slowly add benzoyl

chloride dropwise to the reaction flask. The temperature should be monitored and maintained

at a low to ambient temperature to control the exothermic reaction.

Reaction: Continue to stir the mixture vigorously for a period of 15-30 minutes after the

addition of benzoyl chloride is complete. The completion of the reaction can often be

indicated by the disappearance of the pungent smell of benzoyl chloride.[8]

Work-up:

Transfer the reaction mixture to a separatory funnel.

Separate the organic layer.

Wash the organic layer sequentially with dilute hydrochloric acid (to remove any unreacted

amine), water, and then a saturated sodium bicarbonate solution (to remove any

unreacted benzoyl chloride and benzoic acid).

Finally, wash with brine.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent like

magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent
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under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to yield the purified N-(2,4,6-trimethylphenyl)benzamide.[8]

Starting Materials

Reaction and Work-up Final Product

2,4,6-Trimethylaniline

Schotten-Baumann Reaction
(Vigorous Stirring)

Benzoyl Chloride

10% NaOH (aq)

Dichloromethane

Liquid-Liquid Extraction Aqueous Washes
(HCl, NaHCO₃, Brine) Drying with Na₂SO₄ Solvent Removal Crude Product Recrystallization

(Ethanol) N-(2,4,6-trimethylphenyl)benzamide

Click to download full resolution via product page

Figure 1. Synthesis workflow for N-(2,4,6-trimethylphenyl)benzamide.

Reaction Mechanism
The Schotten-Baumann reaction proceeds through a nucleophilic acyl substitution mechanism.

[3] The amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl

chloride. The presence of a base is crucial to neutralize the hydrochloric acid formed as a

byproduct, which prevents the protonation of the starting amine and drives the reaction to

completion.[7]
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Step 1: Nucleophilic Attack Step 2: Elimination and Deprotonation
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Figure 2. Mechanism of the Schotten-Baumann reaction.

Biological Activity
As of the date of this publication, a review of the scientific literature did not yield specific

studies detailing the biological activity, mechanism of action, or involvement in signaling

pathways for N-(2,4,6-trimethylphenyl)benzamide. While research into the biological activities

of various other benzamide derivatives is extensive, with applications in pharmaceuticals and

agrochemicals, specific data for this compound is not available.[9] Therefore, no signaling

pathway diagrams can be provided.

Conclusion
N-(2,4,6-trimethylphenyl)benzamide is a well-defined chemical entity with computed properties

available through public databases. Its synthesis can be readily achieved through established

organic chemistry methodologies such as the Schotten-Baumann reaction. However, there is a

notable absence of published research on its biological effects. This presents an opportunity for

future investigations into the potential pharmacological or biological applications of this

compound. Further experimental validation of its physicochemical properties and exploration of

its bioactivity are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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